AD2765
Overview
Description
AD2765, also known as AD 2845 and Sphingosylphosphoryl choline, is a novel thiourea derivative of sphingomyelin that inhibits sphingomyelin hydrolysis and synthesis, increases ceramide, and leads to cell death.
Scientific Research Applications
Inhibition of Sphingomyelin Metabolism
AD2765, a novel thiourea derivative of sphingomyelin, has been shown to play a significant role in sphingomyelin metabolism. It inhibits the hydrolysis of sphingomyelin by acid sphingomyelinase and Mg2+-dependent neutral sphingomyelinase. This inhibition leads to an increase in cellular ceramide and induces cell death. AD2765's specificity for enzymes in sphingomyelin metabolism, as demonstrated in vitro and in human skin fibroblasts, suggests potential applications in manipulating sphingomyelin metabolism. This could be beneficial for reducing substrate accumulation in types A and B Niemann-Pick disease patients or affecting the growth of human cancer cells (Darroch et al., 2005).
properties
CAS RN |
366487-81-2 |
|---|---|
Product Name |
AD2765 |
Molecular Formula |
C28H58N3O5PS |
Molecular Weight |
579.8218 |
IUPAC Name |
3,5-Dioxa-8,10-diaza-4-phosphadodecan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecenyl]-N,N,N,11,11-pentamethyl-9-thioxo-, inner salt, 4-oxide, (7S)- (9CI) |
InChI |
InChI=1S/C28H58N3O5PS/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(32)25(29-27(38)30-28(2,3)4)24-36-37(33,34)35-23-22-31(5,6)7/h20-21,25-26,32H,8-19,22-24H2,1-7H3,(H2-,29,30,33,34,38)/b21-20+/t25-,26+/m0/s1 |
InChI Key |
MFUJYPHIENKUQA-GCRBEQRPSA-N |
SMILES |
CC(C)(C)NC(N[C@H]([C@H](O)/C=C/CCCCCCCCCCCCC)COP(OCC[N+](C)(C)C)([O-])=O)=S |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AD2765; AD-2765; AD 2765; AD-2845; AD 2845; AD2845; Sphingosylphosphoryl-choline; Sphingosylphosphoryl choline; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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